Cas no 898754-00-2 (2',5'-Dichloro-3-(2,5-dimethylphenyl)propiophenone)

• Product Name: 2',5'-Dichloro-3-(2,5-dimethylphenyl)propiophenone
• CAS No: 898754-00-2
• MF: C₁₇H₁₆Cl₂O
• MW: 307.214343070984
• CID: 871532
• PubChem ID: 24726364
• Update Time: 2025-05-24

2',5'-Dichloro-3-(2,5-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichlorophenyl)-3-(2,5-dimethylphenyl)propan-1-one
• 2',5'-DICHLORO-3-(2,5-DIMETHYLPHENYL)PROPIOPHENONE
• DTXSID10644757
• MFCD03843752
• AKOS016022274
• 898754-00-2
• 2',5'-Dichloro-3-(2,5-dimethylphenyl)propiophenone

• MDL： MFCD03843752
• Inchi： 1S/C17H16Cl2O/c1-11-3-4-12(2)13(9-11)5-8-17(20)15-10-14(18)6-7-16(15)19/h3-4,6-7,9-10H,5,8H2,1-2H3
• InChI Key： CGDLYLKKUAJBST-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CCC1C=C(C)C=CC=1C)=O)Cl

Computed Properties

• Exact Mass: 306.05800
• Monoisotopic Mass: 306.0578205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.206
• Boiling Point: 426.7°C at 760 mmHg
• Flash Point: 180.1°C
• Refractive Index: 1.58
• PSA: 17.07000
• LogP: 5.42570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2',5'-Dichloro-3-(2,5-dimethylphenyl)propiophenone

Comprehensive Introduction to 2',5'-Dichloro-3-(2,5-dimethylphenyl)propiophenone (CAS No. 898754-00-2)

2',5'-Dichloro-3-(2,5-dimethylphenyl)propiophenone (CAS No. 898754-00-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its abbreviated name DCPP, features a dichlorinated propiophenone backbone coupled with a dimethylphenyl group, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic disorders and inflammatory conditions.

The molecular structure of 2',5'-Dichloro-3-(2,5-dimethylphenyl)propiophenone includes two chlorine atoms at the 2' and 5' positions, which enhance its reactivity and stability under various conditions. This characteristic makes it a preferred choice for cross-coupling reactions, a topic frequently searched by chemists in academic and industrial settings. The compound's CAS No. 898754-00-2 is often used as a key identifier in patent filings and scientific literature, reflecting its growing importance in advanced chemical synthesis.

In recent years, the demand for high-purity intermediates like DCPP has surged, driven by the pharmaceutical industry's focus on precision medicine and personalized therapies. Online searches for terms such as "propiophenone derivatives" and "dichlorinated aromatic ketones" have spiked, indicating a strong interest in this chemical class. The compound's compatibility with green chemistry principles—another hot topic in 2023—further boosts its appeal, as researchers seek eco-friendly alternatives for complex syntheses.

From a technical perspective, 2',5'-Dichloro-3-(2,5-dimethylphenyl)propiophenone exhibits notable solubility in organic solvents like dichloromethane and ethyl acetate, a property extensively documented in chromatography studies. Its UV absorption spectrum also makes it suitable for analytical applications, aligning with the rising trend of "spectroscopy-compatible compounds" in material science forums. Laboratories frequently inquire about its storage conditions (recommended: 2–8°C under inert gas), highlighting practical concerns shared across online Q&A platforms.

The synthesis route for CAS No. 898754-00-2 typically involves Friedel-Crafts acylation—a reaction mechanism widely discussed in organic chemistry courses. This connection to fundamental processes makes it a recurring subject in educational content, with search queries like "Friedel-Crafts applications 2023" gaining traction. Furthermore, the compound's role in producing flavonoid analogs ties into the nutraceutical boom, addressing consumer interest in bioactive ingredients.

Quality control protocols for DCPP emphasize HPLC purity verification (>98%), a detail crucial for compliance with Good Manufacturing Practice (GMP) standards—a recurring keyword in regulatory discussions. Patent databases reveal innovative uses of this molecule in photoinitiator systems, coinciding with industry demands for advanced polymer technologies. Such multifaceted applications position 898754-00-2 as a compound bridging academic research and industrial innovation.

Emerging studies suggest potential utility of 2',5'-Dichloro-3-(2,5-dimethylphenyl)propiophenone in metal-organic frameworks (MOFs), a cutting-edge area in materials science. This aligns with Google Trends data showing increased searches for "MOF precursors" and "porous materials synthesis." The compound's thermal stability (decomposition point: ~240°C) further supports such high-temperature applications, making it a subject of ongoing investigation in nanotechnology circles.

In summary, CAS No. 898754-00-2 represents a versatile chemical building block whose relevance spans pharmaceuticals, materials science, and green chemistry. Its nomenclature—2',5'-Dichloro-3-(2,5-dimethylphenyl)propiophenone—may seem complex, but each structural element unlocks distinct research possibilities. As synthetic methodologies evolve, this compound will likely remain at the forefront of discussions about next-generation chemical intermediates, answering the market's call for innovative, multifunctional molecules.